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Compound of Interest

Compound Name: Methyl cedryl ether

Cat. No.: B010592 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Methyl cedryl ether (MCE), a synthetic fragrance ingredient derived from cedrol, is widely

used in cosmetics and perfumery. This technical guide provides a comprehensive overview of

its toxicological profile, consolidating available data on its acute and chronic effects,

genotoxicity, carcinogenicity, reproductive and developmental toxicity, skin sensitization

potential, and metabolic pathways. Quantitative data are presented in structured tables for

clarity, and detailed experimental protocols for key toxicological assays are described.

Furthermore, this guide includes diagrammatic representations of relevant signaling pathways

and experimental workflows to facilitate a deeper understanding of the toxicological

assessment of MCE.

Chemical and Physical Properties
Methyl cedryl ether is a colorless to pale yellow liquid with a characteristic woody and

ambergris-like odor. It is a terpenoid ether, and its stability and solubility are crucial factors in its

toxicological evaluation.
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Property Value Reference

Chemical Name Methyl cedryl ether

CAS Number 19870-74-7 / 67874-81-1

Molecular Formula C₁₆H₂₈O

Molecular Weight 236.4 g/mol

Appearance Colorless to pale yellow liquid

Odor Woody, ambergris-like

Solubility
Insoluble in water; soluble in

ethanol and oils

Toxicological Profile
Acute Toxicity
Methyl cedryl ether exhibits low acute toxicity via oral and dermal routes of administration.

Endpoint Species Route Value Reference

LD₅₀ Rat Oral > 5000 mg/kg bw [1][2][3]

LD₅₀ Rabbit Dermal > 5000 mg/kg bw [1][2][3]

Experimental Protocol: Acute Oral Toxicity (OECD 420)

A detailed protocol for an acute oral toxicity study, following the OECD 420 guideline (Acute

Oral Toxicity - Fixed Dose Procedure), is outlined below. This method is designed to estimate

the oral LD₅₀ and identify potential signs of toxicity.
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Acclimatization

Dosing Procedure

Observation Period (14 days)

Termination

Acclimatize animals (e.g., rats)
to laboratory conditions for at least 5 days

Fast animals overnight (food, not water)

Record body weight

Administer a single oral dose of MCE
(using a fixed dose procedure, e.g., 2000 mg/kg)

Observe for clinical signs of toxicity
(at 30 min, 1, 2, 4 hours, and daily thereafter)

Record body weight weekly

Record mortality daily

Perform gross necropsy on all animals at the end of the study

Click to download full resolution via product page

Experimental workflow for an acute oral toxicity study.
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Skin Irritation and Sensitization
Methyl cedryl ether is considered to be a mild skin irritant and a potential skin sensitizer.[4]

Experimental Protocol: Skin Sensitization - Local Lymph Node Assay (LLNA; OECD 429)

The LLNA is the preferred method for assessing the skin sensitization potential of chemicals. It

measures the proliferation of lymphocytes in the draining auricular lymph nodes of mice

following dermal application of the test substance.
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Preparation

Topical Application (Days 1, 2, 3)

Proliferation Measurement (Day 6)

Data Analysis

Use mice (e.g., CBA/J strain)

Prepare at least 3 concentrations of MCE in a suitable vehicle
(e.g., acetone:olive oil, 4:1)

Apply 25 µL of the test substance or vehicle control
to the dorsum of each ear

Inject radiolabeled thymidine (e.g., ³H-methyl thymidine)
intravenously

Excise auricular lymph nodes after 5 hours

Measure radioactivity in lymph node cells

Calculate Stimulation Index (SI) for each dose group

Determine the EC3 value (concentration producing an SI of 3)
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Experimental workflow for the Local Lymph Node Assay (LLNA).
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Signaling Pathway: Skin Sensitization

The process of skin sensitization involves a complex series of events initiated by the binding of

a hapten (like MCE or its metabolites) to skin proteins. This leads to the activation of

keratinocytes and dendritic cells, culminating in the proliferation of T-cells in the draining lymph

nodes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Epidermis

Draining Lymph Node

Methyl Cedryl Ether (Hapten)

Hapten-Protein Complex

 binds to

Skin Proteins

Keratinocyte Activation
(e.g., Nrf2 pathway)

 activates

Dendritic Cell (Langerhans Cell) is taken up by

Dendritic Cell Activation and Migration releases pro-inflammatory cytokines Naive T-cell presents antigen to T-cell Proliferation and Differentiation leads to

Preparation

Exposure

Incubation

Analysis

Select bacterial strains
(e.g., S. typhimurium TA98, TA100, TA1535, TA1537 and E. coli WP2 uvrA)

Mix bacteria, test substance, and S9 mix (or buffer)

Prepare S9 mix for metabolic activation Prepare various concentrations of MCE

Pour mixture onto minimal glucose agar plates

Incubate plates at 37°C for 48-72 hours

Count the number of revertant colonies

Compare with negative and positive controls
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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